2,4-Dichloro-7-methylpteridine

• CAS No.: 1379324-59-0
• Molecular Formula: C7H4Cl2N4
• Molecular Weight: 215.04 g/mol
• IUPAC Name: 2,4-dichloro-7-methylpteridine
• InChI: InChI=1S/C7H4Cl2N4/c1-3-2-10-4-5(8)12-7(9)13-6(4)11-3/h2H,1H3
• InChI Key: LXOYRWVDTCLEQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2C(=N1)N=C(N=C2Cl)Cl

Description

2,4-Dichloro-7-methylpteridine is a heterocyclic compound with the molecular formula C7H4Cl2N4 and a molecular weight of 215.04 g/mol . It is a derivative of pteridine, characterized by the presence of two chlorine atoms at positions 2 and 4, and a methyl group at position 7 on the pteridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,4-Dichloro-7-methylpteridine typically involves the chlorination of 7-methylpteridine. One common method includes the reaction of 7-methylpteridine with chlorine gas in the presence of a suitable solvent and catalyst under controlled temperature and pressure conditions .

Industrial Production Methods: Industrial production of this compound may involve large-scale chlorination processes, utilizing advanced reactors and continuous flow systems to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and ensure efficient chlorination .

Chemical Reactions Analysis

Types of Reactions: 2,4-Dichloro-7-methylpteridine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atoms can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include amines, thiols, and other nucleophiles.

Oxidation and Reduction Reactions: Reagents like hydrogen peroxide or sodium borohydride are used for oxidation and reduction, respectively.

Major Products Formed:

Substitution Reactions: Products include various substituted pteridines, depending on the nucleophile used.

Oxidation and Reduction Reactions: Products include oxidized or reduced forms of this compound.

Scientific Research Applications

2,4-Dichloro-7-methylpteridine has several applications in scientific research:

Chemistry: It is used as a precursor for the synthesis of other pteridine derivatives and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2,4-Dichloro-7-methylpteridine involves its interaction with specific molecular targets and pathways. The compound can inhibit certain enzymes or interfere with cellular processes, leading to its observed biological effects . Detailed studies are required to fully elucidate the molecular targets and pathways involved.

Comparison with Similar Compounds

2,4-Dichloropteridine: Similar structure but lacks the methyl group at position 7.

7-Methylpteridine: Similar structure but lacks the chlorine atoms at positions 2 and 4.

Comparison: 2,4-Dichloro-7-methylpteridine is unique due to the presence of both chlorine atoms and a methyl group, which confer distinct chemical and biological properties compared to its analogs . This uniqueness makes it a valuable compound for various applications in research and industry.